beta-D-glucosyl-N-acylsphingosine

• Molecular Formula: C25H47NO8
• Molecular Weight: 489.6 g/mol
• InChI: InChI=1S/C25H47NO8/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(29)19(26-18-28)17-33-25-24(32)23(31)22(30)21(16-27)34-25/h14-15,18-25,27,29-32H,2-13,16-17H2,1H3,(H,26,28)/b15-14+/t19-,20+,21+,22+,23-,24+,25+/m0/s1
• InChIKey: BYWLNTJDYHPXFR-RASHCRKMSA-N

Buy beta-D-glucosyl-N-acylsphingosine (GlcCer): Structure, Classification & Procurement Baseline for Glycosphingolipid Research

beta-D-glucosyl-N-acylsphingosine, also designated as glucosylceramide (GlcCer), is a monohexosylceramide consisting of a ceramide backbone (sphingosine linked via an amide bond to a fatty acyl chain) glycosidically linked to a β-D-glucose moiety [1]. This compound represents the foundational glycosylated sphingolipid from which the majority of higher-order glycosphingolipids (including gangliosides and globosides) are biosynthetically derived [2]. It is synthesized in the cytosolic leaflet of the Golgi apparatus by the enzyme UDP-glucose:N-acylsphingosine D-glucosyltransferase (EC 2.4.1.80), which catalyzes the transfer of glucose from UDP-glucose to ceramide [3]. In mammalian systems, endogenous GlcCer species typically contain sphingosine (d18:1) and acyl chains ranging from C16:0 to C24:1 [4].

1

Ceramide glucosyltransferase (UGCG) substrate studies

2

Glycosphingolipid biosynthetic pathway mapping and inhibition

3

Membrane trafficking and lipid-protein interaction assays (GLTP, domain)

• [1] ChEBI. (2018). C8 β-D-glucosyl N-acylsphingosine (CHEBI:65222). EMBL-EBI. View Source
• [2] Nishihara S, Angata K, Aoki-Kinoshita KF, et al., editors. Glycoscience Protocols (GlycoPODv2). Saitama (JP): Japan Consortium for Glycobiology and Glycotechnology; 2021-. Inhibitors of glucosylceramide synthase. View Source
• [3] ExplorEnz. EC 2.4.1.80 – ceramide glucosyltransferase. IUBMB Enzyme Nomenclature. View Source
• [4] NeoBiotech. Glucosylceramide – Product Data Sheet. View Source

Why beta-D-glucosyl-N-acylsphingosine Cannot Be Substituted with Generic Ceramides or Related Sphingolipids

Generic substitution with other ceramide species or closely related monohexosylceramides is not scientifically valid due to quantifiable differences in enzyme recognition, intracellular trafficking, and membrane domain behavior. beta-D-glucosyl-N-acylsphingosine exhibits acyl chain length-dependent interactions with the glycolipid transfer protein (GLTP), with short-chain variants (C8, C12, C16) demonstrating substantially stronger binding and faster transport than long-chain counterparts (C18, C20, C24) [1]. Furthermore, the stereochemistry of the glucose headgroup confers distinct properties that cannot be replicated by galactosylceramide (GalCer), which differs only in the configuration of a single hydroxyl group yet displays profoundly different domain-forming behavior in bilayer membranes [2] and divergent intracellular targeting after synthesis [3]. The following quantitative evidence establishes the precise dimensions along which this compound differentiates from its most relevant analogs.

Acyl chain mismatch

Long-chain analogs (C18–C24) may show weak GLTP binding; short-chain forms (C8–C16) are required for transport studies.

GalCer headgroup

Galactosylceramide differs by one hydroxyl configuration, leading to distinct membrane domain organization and intracellular targeting.

L-gluco stereoisomer

L-glucosylceramide is resistant to glucocerebrosidase; D-GlcCer is the native hydrolyzable substrate for GBA assays.

• [1] M. N. S. P. R. et al. (2018). Glucosylceramide acyl chain length is sensed by the glycolipid transfer protein. PLOS ONE, 13(12): e0209230. View Source
• [2] Mattjus P, et al. (2007). Differences in the domain forming properties of N-palmitoylated neutral glycosphingolipids in bilayer membranes. Biochimica et Biophysica Acta (BBA) – Biomembranes, 1768(3): 435-444. View Source
• [3] van Genderen I, van Meer G. (1995). Differential targeting of glucosylceramide and galactosylceramide analogues after synthesis but not during transcytosis in Madin-Darby canine kidney cells. Journal of Cell Biology, 131(3): 645-654. View Source

Quantitative Differentiation Evidence for beta-D-glucosyl-N-acylsphingosine vs. Analogs & In-Class Compounds

Acyl Chain Length Dictates GLTP Binding Affinity and Transport Efficiency: Short-Chain (C8-C16) GlcCer vs. Long-Chain (C18-C24) GlcCer

beta-D-glucosyl-N-acylsphingosine species with shorter N-acyl chains (C8:0, C12:0, C16:0) exhibit significantly stronger binding and faster transport by the glycolipid transfer protein (GLTP) compared to longer-chain variants (C18:0, C20:0, C24:0) [1]. The differential binding is evident in both surface plasmon resonance measurements and fluorescence blueshift assays, where a distinct breakpoint occurs between C16- and C18-GlcCer [2].

GLTP binding

Head-to-head

12–13 nm blueshift (C8–C16) vs. no shift (C18–C24)

Short-chain GlcCer required for robust GLTP interaction signals.

Functional breakpoint at C16→C18 transition.

Evidence Dimension	GLTP tryptophan fluorescence blueshift
Target Compound Data	12–13 nm blueshift
Comparator Or Baseline	No significant blueshift for C18:0-, C20:0-, and C24:0-GlcCer
Quantified Difference	Detectable blueshift vs. no detectable blueshift; clear functional breakpoint at C16→C18 transition
Conditions	In vitro GLTP protein fluorescence assay with varying GlcCer concentrations; data represent means from at least three independent experiments

Why This Matters

Procurement decisions for GLTP-dependent assays or membrane trafficking studies must specify acyl chain length, as short-chain GlcCer species are required for robust protein interaction and transport, whereas long-chain species are poorly transported and will yield weak or negative results.

• [1] M. N. S. P. R. et al. (2018). Glucosylceramide acyl chain length is sensed by the glycolipid transfer protein. PLOS ONE, 13(12): e0209230. View Source
• [2] PLOS ONE. (2018). Fig 5: Changes in GLTP Trp emission maxima versus GlcCer concentration. View Source

Enzymatic Synthesis Specificity: UDP-glucose vs. UDP-galactose Utilization by Ceramide Glucosyltransferase (UGCG)

The enzyme UDP-glucose:N-acylsphingosine D-glucosyltransferase (UGCG) catalyzes the synthesis of beta-D-glucosyl-N-acylsphingosine from ceramide. This enzyme can utilize UDP-galactose as an alternative sugar donor, but the efficiency is markedly reduced. The synthesis of galactosylceramide (GalCer) proceeds with only 10% of the efficiency observed for glucosylceramide (GlcCer) synthesis using UDP-glucose [1].

Enzymatic efficiency

Head-to-head

GlcCer synthesis 10× more efficient than GalCer via UGCG

GlcCer is the kinetically favored biosynthetic product.

Rat UGCG, in vitro assay.

Evidence Dimension	Relative enzymatic efficiency (sugar donor preference)
Target Compound Data	100% relative efficiency with UDP-glucose (GlcCer synthesis)
Comparator Or Baseline	10% relative efficiency with UDP-galactose (GalCer synthesis)
Quantified Difference	10-fold difference (90% reduction in efficiency for GalCer vs. GlcCer)
Conditions	Rat UGCG enzyme; ceramide as acceptor substrate; in vitro enzymatic assay

Why This Matters

For studies involving glycosphingolipid biosynthesis or UGCG enzyme activity assays, beta-D-glucosyl-N-acylsphingosine represents the kinetically favored product. Substitution with galactose-based analogs will not accurately reflect the biosynthetic flux through this pathway.

• [1] UniProt. Q9R0E0 (CEGT_RAT) – Ceramide glucosyltransferase. UniProt Protein Function annotation. View Source

Intracellular Targeting Divergence: Apical Delivery of Newly Synthesized C6-NBD-GlcCer vs. C6-NBD-GalCer in Polarized MDCK II Cells

While fluorescent analogs of glucosylceramide (C6-NBD-GlcCer) and galactosylceramide (C6-NBD-GalCer) exhibit identical transcytosis kinetics when inserted into the plasma membrane of MDCK II cells, their intracellular targeting after de novo synthesis differs substantially. Newly synthesized C6-NBD-GlcCer is preferentially delivered to the apical surface compared with C6-NBD-GalCer [1]. In contrast, C6-NBD-GlcCer randomly equilibrates over both surfaces within 8 hours when inserted directly into one surface [2].

Apical targeting

Head-to-head

Preferential apical delivery of GlcCer; GalCer lacks selectivity

GlcCer analogs model biosynthetic sorting pathways.

MDCK II cells, C6-NBD probes.

Evidence Dimension	Post-synthesis targeting to apical vs. basolateral surface
Target Compound Data	Preferential apical delivery after de novo synthesis
Comparator Or Baseline	C6-NBD-GalCer: less preferential apical delivery after synthesis; C6-NBD-GlcCer inserted into plasma membrane: random equilibration over 8 h
Quantified Difference	Qualitatively distinct sorting behavior (preferential apical delivery vs. no selectivity in transcytosis)
Conditions	MDCK II polarized epithelial cells; short-chain fluorescent analogs (C6-NBD); 37°C incubation

Why This Matters

Investigators studying polarized membrane trafficking or epithelial cell biology should select GlcCer-based analogs over GalCer-based analogs to model biosynthetic sorting pathways accurately. GalCer fails to recapitulate the apical targeting behavior observed for GlcCer.

• [1] van Genderen I, van Meer G. (1995). Differential targeting of glucosylceramide and galactosylceramide analogues after synthesis but not during transcytosis in Madin-Darby canine kidney cells. Journal of Cell Biology, 131(3): 645-654. View Source
• [2] van Genderen I, van Meer G. (1995). J Cell Biol, 131(3): 645-654. Abstract. View Source

Membrane Domain Formation: Divergent Behavior of GlcCer vs. GalCer Despite Single Hydroxyl Stereochemistry Difference

beta-D-glucosyl-N-acylsphingosine (GlcCer) and galactosylceramide (GalCer) differ only in the stereochemistry of a single hydroxyl group in the carbohydrate head group, yet they exhibit large differences in domain-forming properties within bilayer membranes. In mixed bilayer vesicles containing cholesterol, the two lipids display markedly different tendencies to colocalize with cholesterol and form ordered domains [1].

Membrane domains

Head-to-head

Large differences in cholesterol colocalization despite single OH difference

GlcCer and GalCer not interchangeable in membrane reconstitution.

Bilayer vesicles, cholestatrienol quenching.

Evidence Dimension	Cholesterol association and ordered domain formation in bilayer membranes
Target Compound Data	GlcCer: distinct domain-forming properties; associates with palmitoyl-sphingomyelin/cholesterol domains
Comparator Or Baseline	GalCer: markedly different domain-forming properties; also associates with palmitoyl-sphingomyelin/cholesterol domains but with different colocalization tendencies
Quantified Difference	Large differences observed despite differing only in stereochemistry of one hydroxyl group in the carbohydrate head group; both were poor at forming sterol-enriched domains compared to palmitoyl-sphingomyelin
Conditions	N-palmitoylated neutral glycosphingolipids; fluorescent reporter molecules with fluorescence quencher lipid; cholestatrienol quenching detection

Why This Matters

For membrane biophysics studies, artificial membrane reconstitution, or lipid raft investigations, GlcCer and GalCer are not interchangeable. The selection of GlcCer vs. GalCer will yield fundamentally different membrane organizational outcomes, necessitating compound-specific procurement based on the intended membrane model.

• [1] Mattjus P, et al. (2007). Differences in the domain forming properties of N-palmitoylated neutral glycosphingolipids in bilayer membranes. Biochimica et Biophysica Acta (BBA) – Biomembranes, 1768(3): 435-444. View Source

Resistance to Enzymatic Hydrolysis: L-glucosylceramide vs. D-glucosylceramide in Glucocerebrosidase Assays

L-glucosylceramide, the stereoisomeric analog of naturally occurring D-glucosylceramide (beta-D-glucosyl-N-acylsphingosine), is completely refractory to enzymatic hydrolysis by purified placental glucocerebrosidase (GBA) as well as enzymes present in whole tissue extracts [1]. While the physical properties of L-glucosylceramide are indistinguishable from the naturally occurring glycolipid, its resistance to catabolism makes it a uniquely useful tool for exploring pathogenic processes in Gaucher disease models [2].

GBA hydrolysis

Head-to-head

D-GlcCer fully hydrolyzed; L-GlcCer completely resistant

D-GlcCer for enzyme activity; L-GlcCer for stable probes.

Human placental glucocerebrosidase.

Evidence Dimension	Susceptibility to enzymatic hydrolysis by glucocerebrosidase
Target Compound Data	beta-D-glucosyl-N-acylsphingosine (D-GlcCer): fully hydrolyzed by GBA; Km ~0.60 mmol/L for human placental enzyme
Comparator Or Baseline	L-glucosylceramide: completely refractory to enzymatic hydrolysis
Quantified Difference	Complete hydrolysis vs. complete resistance (qualitative difference)
Conditions	Purified human placental glucocerebrosidase; whole tissue extracts; pH optimum 5.4-5.6

Why This Matters

For glucocerebrosidase activity assays, the selection between D- and L- stereoisomers is critical. D-GlcCer serves as the native substrate for measuring enzyme activity, while L-GlcCer provides a hydrolysis-resistant analog suitable for tracer studies or experiments requiring metabolically stable sphingolipid probes.

• [1] Gal AE, et al. (1979). L-glucosylceramide: synthesis, properties, and resistance to catabolism by glucocerebrosidase in vitro. Proceedings of the National Academy of Sciences, 76(7): 3083-3086. View Source
• [2] Vaccaro AM, Kobayashi T, Suzuki K. (1982). Comparison of synthetic and natural glucosylceramides as substrate for glucosylceramidase assay. Clinica Chimica Acta, 118(1): 1-7. View Source

Golgi Targeting Efficiency: C5-DMB-GlcCer vs. C5-DMB-GalCer in Human Skin Fibroblasts

Fluorescent analogs of beta-D-glucosyl-N-acylsphingosine (C5-DMB-GlcCer) and galactosylceramide (C5-DMB-GalCer) both traffic to the Golgi apparatus in human skin fibroblasts when internalized from the plasma membrane. However, the labeling intensity at the Golgi apparatus is substantially stronger with C5-DMB-GlcCer compared to C5-DMB-GalCer [1]. Additionally, accumulation of C5-DMB-GlcCer at the Golgi apparatus is a saturable process, as demonstrated by competition with nonfluorescent glucosylceramide [2].

Golgi labeling

Head-to-head

Stronger Golgi fluorescence with C5-DMB-GlcCer than GalCer

Prefer GlcCer-based probes for Golgi visualization studies.

Human skin fibroblasts, confocal microscopy.

Evidence Dimension	Golgi apparatus labeling intensity after plasma membrane internalization
Target Compound Data	C5-DMB-GlcCer: strong fluorescence at Golgi apparatus, plus weaker labeling at nuclear envelope and other intracellular membranes
Comparator Or Baseline	C5-DMB-GalCer: weaker Golgi labeling than C5-DMB-GlcCer; C5-DMB-sphingomyelin and C5-DMB-lactosylceramide: punctate fluorescence pattern, temperature- and energy-dependent internalization
Quantified Difference	Strong vs. weaker Golgi labeling (qualitative difference); saturable vs. non-saturable accumulation
Conditions	Human skin fibroblasts; 4°C initial transfer from defatted BSA; 37°C warming; confocal fluorescence microscopy

Why This Matters

Researchers employing fluorescent sphingolipid probes to visualize Golgi apparatus dynamics or to study nonendocytic transport mechanisms should prioritize GlcCer-based probes over GalCer-based probes, as the latter produce weaker Golgi signals that may be insufficient for robust detection or quantification.

• [1] Martin OC, Pagano RE. (1994). Internalization and sorting of a fluorescent analogue of glucosylceramide to the Golgi apparatus of human skin fibroblasts: utilization of endocytic and nonendocytic transport mechanisms. Journal of Cell Biology, 125(4): 769-781. View Source
• [2] Martin OC, Pagano RE. (1994). J Cell Biol, 125(4): 769-781. Abstract and Results. View Source

Optimal Research & Industrial Application Scenarios for beta-D-glucosyl-N-acylsphingosine Based on Quantitative Evidence

GLTP-Mediated Membrane Trafficking Studies Requiring Short-Chain GlcCer Species

For experiments involving glycolipid transfer protein (GLTP) binding, inter-membrane transport, or fluorescence-based lipid transfer assays, short-chain beta-D-glucosyl-N-acylsphingosine species (C8:0, C12:0, or C16:0) are essential. Long-chain GlcCer species (C18:0, C20:0, C24:0) exhibit significantly weaker binding and slower transport by GLTP, with a clear functional breakpoint occurring at the C16→C18 transition [1]. Procurement of C8- or C12-GlcCer is recommended for robust GLTP interaction signals; long-chain variants will yield weak or negative results. This distinction is critical for studies of sphingolipid transfer protein function, inter-organelle lipid trafficking, and in vitro reconstitution of membrane transport systems [2].

Polarized Epithelial Cell Models for Sphingolipid Sorting and Apical Trafficking

beta-D-glucosyl-N-acylsphingosine (or its fluorescent analogs such as C6-NBD-GlcCer) should be selected over galactosylceramide (GalCer) for investigations of biosynthetic lipid sorting in polarized epithelial cells (e.g., MDCK cells). Newly synthesized GlcCer is preferentially delivered to the apical surface, whereas GalCer does not exhibit this polarized targeting behavior [3]. In contrast, when studying transcytosis (membrane flow across the cell), both lipids behave identically and either may be used. Researchers should explicitly specify GlcCer in procurement for sorting studies and GalCer only for transcytosis controls, as substitution of GlcCer with GalCer will fail to model the apical sorting pathway accurately [4].

Glucocerebrosidase (GBA) Activity Assays and Gaucher Disease Model Systems

For enzymatic assays measuring glucocerebrosidase (GBA, GBA1) activity, the native substrate beta-D-glucosyl-N-acylsphingosine (D-GlcCer) is required. Its stereoisomer L-glucosylceramide is completely refractory to hydrolysis by purified GBA and tissue extracts [5]. The two stereoisomers serve distinct experimental purposes: D-GlcCer functions as the native hydrolyzable substrate for quantifying enzyme activity (Km approximately 0.60 mmol/L for human placental enzyme), while L-GlcCer provides a metabolically stable probe suitable for long-term tracer studies, biodistribution analyses, and Gaucher disease pathogenesis investigations without confounding degradation [6]. Procurement should specify D- or L- stereochemistry based on whether hydrolytic activity or metabolic stability is required.

Membrane Biophysics and Artificial Lipid Bilayer Reconstitution Studies

beta-D-glucosyl-N-acylsphingosine (GlcCer) and galactosylceramide (GalCer) are not interchangeable components in artificial membrane systems. Despite differing only in the stereochemistry of a single hydroxyl group, these two lipids exhibit large differences in domain-forming properties and cholesterol colocalization tendencies in bilayer membranes [7]. For studies requiring accurate modeling of physiological membrane domain organization, GlcCer must be used when the intended model involves glucosylceramide-enriched membrane microdomains. Substitution with GalCer will alter the lateral organization of the membrane and produce results that do not reflect GlcCer-specific membrane behavior. This has particular relevance for lipid raft research, cholesterol-sphingolipid interaction studies, and the design of biomimetic membrane platforms [8].

Application

Selection Property

Validation Focus

GLTP-mediated trafficking studies

Short-chain GlcCer form (C8–C16)

GLTP binding and inter-membrane transport

Polarized epithelial cell sorting

Fluorescent GlcCer analogs

Apical delivery endpoint; avoid GalCer

Glucocerebrosidase (GBA) assays

D-gluco stereochemistry

Native hydrolysis activity; L-GlcCer for stable tracers

Membrane biophysics & reconstitution

GlcCer headgroup identity

Cholesterol domain organization; not replaceable by GalCer

• [1] M. N. S. P. R. et al. (2018). Glucosylceramide acyl chain length is sensed by the glycolipid transfer protein. PLOS ONE, 13(12): e0209230. View Source
• [2] PLOS ONE. (2018). Fig 5: Changes in GLTP Trp emission maxima versus GlcCer concentration. View Source
• [3] van Genderen I, van Meer G. (1995). Differential targeting of glucosylceramide and galactosylceramide analogues after synthesis but not during transcytosis in Madin-Darby canine kidney cells. Journal of Cell Biology, 131(3): 645-654. View Source
• [4] van Genderen I, van Meer G. (1995). J Cell Biol, 131(3): 645-654. Abstract. View Source
• [5] Gal AE, et al. (1979). L-glucosylceramide: synthesis, properties, and resistance to catabolism by glucocerebrosidase in vitro. Proceedings of the National Academy of Sciences, 76(7): 3083-3086. View Source
• [6] Vaccaro AM, Kobayashi T, Suzuki K. (1982). Comparison of synthetic and natural glucosylceramides as substrate for glucosylceramidase assay. Clinica Chimica Acta, 118(1): 1-7. View Source
• [7] Mattjus P, et al. (2007). Differences in the domain forming properties of N-palmitoylated neutral glycosphingolipids in bilayer membranes. Biochimica et Biophysica Acta (BBA) – Biomembranes, 1768(3): 435-444. View Source
• [8] Reza S, Ugorski M, Suchański J. (2021). Glucosylceramide and galactosylceramide, small glycosphingolipids with significant impact on health and disease. Glycobiology, 31(11): 1416-1434. View Source